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Compound of Interest

Compound Name: 7-aminonaphthalen-1-ol

CAS No.: 4384-92-3

Cat. No.: B1195444

Get Quote

7-Aminonaphthalen-1-ol is a bifunctional organic molecule built upon a rigid naphthalene

core. As a member of the aminonaphthol family, it possesses both a nucleophilic amino group

and a phenolic hydroxyl group, making it a highly versatile building block for complex chemical

synthesis. While its isomers, such as 8-amino-2-naphthol (also known as 1-amino-7-naphthol),

have found utility in the dye industry, the specific 7-amino-1-naphthol isomer holds significant,

yet less explored, potential in the fields of medicinal chemistry, materials science, and

diagnostics.[1]

This guide, designed for researchers and drug development professionals, provides a

comprehensive overview of the core chemical properties of 7-Aminonaphthalen-1-ol. It moves

beyond a simple recitation of data to offer field-proven insights into its synthesis, reactivity,

characterization, and safe handling. A central theme is the molecule's inherent reactivity and

susceptibility to oxidation, a critical factor that must be managed in any experimental context.

By understanding these properties, researchers can effectively harness this scaffold for the

rational design of novel pharmaceuticals, functional polymers, and advanced chemical probes.
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Section 1: Molecular Identity and Physicochemical
Profile
A precise understanding of a molecule's identity and physicochemical characteristics is the

foundation of all subsequent research. These properties govern its solubility, stability, and

potential for biological interaction, directly influencing its suitability for applications in drug

discovery.

Core Identifiers
It is crucial to distinguish 7-aminonaphthalen-1-ol (CAS: 4384-92-3) from its commercially

common isomer 8-amino-2-naphthol (CAS: 118-46-7), which is sometimes ambiguously named

1-amino-7-naphthol.[1][2][3][4] The distinct substitution pattern profoundly affects the electronic

and steric properties of the molecule.

Property Value Source

IUPAC Name 7-aminonaphthalen-1-ol [4]

CAS Number 4384-92-3 [3][4]

Molecular Formula C₁₀H₉NO [3][4]

Molecular Weight 159.18 g/mol [4]

Canonical SMILES
C1=CC2=C(C=C(C=C2)N)C(=

C1)O
[4]

InChIKey
ZYSOYLBBCYWEMB-

UHFFFAOYSA-N
[4]

Physicochemical Properties and Drug-Likeness
The computed properties of 7-aminonaphthalen-1-ol provide valuable predictive insights into

its behavior in both chemical and biological systems. These parameters are instrumental in the

early stages of drug development for assessing potential absorption, distribution, metabolism,

and excretion (ADMET) characteristics.[5]
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Computed Property Value
Significance in Drug
Discovery

XLogP3 1.6

Indicates moderate lipophilicity,

suggesting a balance between

aqueous solubility and

membrane permeability.[4]

Topological Polar Surface Area

(TPSA)
46.3 Å²

Suggests good potential for

oral bioavailability and cell

membrane penetration

(typically <140 Å²).[4]

Hydrogen Bond Donors 2

The -OH and -NH₂ groups can

participate in crucial

interactions with biological

targets like enzymes and

receptors.[4]

Hydrogen Bond Acceptors 2

The nitrogen and oxygen

atoms can accept hydrogen

bonds, contributing to target

binding affinity.[4]

Rotatable Bond Count 0

The rigid naphthalene core

restricts conformational

flexibility, which can be

advantageous for locking in a

bioactive conformation.[4]

Solubility and Stability Profile
Solubility: Consistent with its hydrophobic naphthalene core, 7-aminonaphthalen-1-ol is
expected to exhibit limited solubility in water but good solubility in common organic solvents

such as ethanol, methanol, and DMSO.[1]

Stability: The most critical chemical property of 7-aminonaphthalen-1-ol is its susceptibility to

oxidation. The electron-donating nature of both the amino and hydroxyl groups makes the

naphthalene ring highly activated and prone to oxidation upon exposure to air and light.[1] This
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process often results in the formation of highly colored quinone-imine type structures, leading

to a visible darkening of the material. This instability necessitates specific handling and storage

protocols, as detailed in Section 6.

Section 2: Synthesis and Purification
While not widely commercially available, 7-aminonaphthalen-1-ol can be synthesized through

established naphthalene chemistry. The following represents a plausible and logical synthetic

approach based on methodologies used for related isomers.[6]

Proposed Synthetic Workflow
The most direct synthetic strategy involves the alkaline fusion of a corresponding sulfonic acid

precursor. This method leverages the Bucherer reaction or related nucleophilic aromatic

substitution principles to replace a sulfonate group with a hydroxyl group under high-

temperature, caustic conditions.
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Synthesis of 7-Aminonaphthalen-1-ol

7-Aminonaphthalene-1-sulfonic Acid
(Starting Material)

Alkaline Fusion
(KOH/NaOH, 220-250°C)

High Temperature
Inert Atmosphere

Potassium 7-Aminonaphtholate
(Intermediate Salt)

Acidic Workup
(e.g., HCl, Neutralization)

Protonation

Crude 7-Aminonaphthalen-1-ol

Purification
(Recrystallization or Salt Formation)

Pure 7-Aminonaphthalen-1-ol

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 7-aminonaphthalen-1-ol.
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Experimental Protocol: Synthesis via Alkaline Fusion
This protocol is a self-validating system. The success of each step is contingent on the proper

execution of the previous one, with the final structural verification serving as the ultimate

validation of the entire process.

Causality: The use of a molten alkali at high temperatures provides the necessary activation

energy to overcome the aromatic stability and enable the nucleophilic substitution of the

sulfonate group by a hydroxide ion. The reaction must be conducted under an inert atmosphere

(e.g., nitrogen or argon) to prevent the immediate and destructive oxidation of the electron-rich

aminonaphthol product.

Reactor Setup: Equip a three-necked, round-bottom flask with a mechanical stirrer, a

thermocouple, and a nitrogen inlet/outlet.

Melt Preparation: Charge the flask with potassium hydroxide (KOH) pellets. Heat the vessel

carefully with stirring under a gentle flow of nitrogen until the KOH is completely molten

(typically >200°C).

Reactant Addition: Slowly and carefully add dry 7-aminonaphthalene-1-sulfonic acid powder

to the molten KOH in portions. Rationale: Adding the reactant slowly controls the exothermic

reaction and prevents dangerous splashing. The temperature of the melt should be

maintained between 220-250°C.

Reaction: Continue stirring the reaction mixture at this temperature for 2-4 hours. The

progress can be monitored by taking small aliquots, quenching them in water, acidifying, and

analyzing by TLC or LC-MS.

Quenching: After the reaction is complete, cool the flask to below 100°C and cautiously add

water to dissolve the solid melt. Safety Note: This process is highly exothermic and should

be done slowly with external cooling.

Isolation: Transfer the aqueous solution to a beaker and cool in an ice bath. Slowly neutralize

the solution with concentrated hydrochloric acid (HCl) until it is slightly acidic (pH ~6). The

crude 7-aminonaphthalen-1-ol will precipitate as a solid.
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Filtration: Quickly filter the crude product using a Büchner funnel, washing the cake with

cold, deoxygenated water. Do not allow the product to sit on the filter for an extended period,

as it will begin to oxidize.

Purification Protocol
The crude product is often contaminated with unreacted starting material and oxidation

byproducts. A robust method for purification involves converting the product to its hydrochloride

salt, which is generally more stable and crystalline.

Salt Formation: Suspend the crude, moist solid in a minimal amount of 2M HCl. Stir the

mixture; the aminonaphthol should dissolve as its hydrochloride salt.

Decolorization: Add a small amount of activated charcoal to the solution to adsorb colored

impurities and stir for 15 minutes.

Filtration: Filter the solution through a pad of celite to remove the charcoal and any insoluble

impurities.

Recrystallization: Allow the filtrate to cool slowly to room temperature, then in an ice bath, to

induce crystallization of 7-aminonaphthalen-1-ol hydrochloride.

Final Product: Collect the crystals by filtration, wash with a small amount of cold acetone,

and dry under vacuum in the dark. The free base can be regenerated by careful

neutralization of an aqueous solution of the salt if required.

Section 3: Chemical Reactivity and Derivatization
Potential
The synthetic utility of 7-aminonaphthalen-1-ol stems from the distinct reactivity of its

functional groups and aromatic core. For drug development professionals, these reactive sites

are handles for generating analogues and libraries of compounds for structure-activity

relationship (SAR) studies.

N-Acylation/Sulfonylation: The amino group readily reacts with acyl chlorides, anhydrides, or

sulfonyl chlorides to form stable amides and sulfonamides.
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O-Alkylation/Acylation: The phenolic hydroxyl group can be alkylated with alkyl halides under

basic conditions (e.g., K₂CO₃, NaH) to form ethers or acylated to form esters.

Electrophilic Aromatic Substitution: The ring is highly activated towards electrophiles.

Reactions like halogenation, nitration, and azo coupling are expected to occur. The directing

effects of the -OH and -NH₂ groups will favor substitution at the ortho and para positions.

Oxidation: As previously noted, mild oxidizing agents can convert the molecule to quinone-

like structures.

Reactivity of 7-Aminonaphthalen-1-ol

7-Aminonaphthalen-1-ol

N-Acyl/Sulfonyl Derivatives
(Amides, Sulfonamides)

Amino Group
Reactivity

O-Alkyl/Acyl Derivatives
(Ethers, Esters)

Hydroxyl Group
Reactivity

Ring-Substituted Derivatives
(Halogenated, Azo Dyes)

Aromatic Ring
Reactivity

Oxidized Products
(Quinone-imines)

Oxidation

RCOCl or
RSO₂Cl R-X, Base Electrophile

(e.g., Br₂, ArN₂⁺) [O]

Click to download full resolution via product page

Caption: Key derivatization pathways for 7-aminonaphthalen-1-ol.

Section 4: Spectroscopic Characterization Protocol
Structural confirmation is non-negotiable. The following outlines the expected spectroscopic

signatures that serve to validate the identity and purity of synthesized 7-aminonaphthalen-1-
ol.
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Technique Expected Observations and Rationale

¹H NMR

Solvent: DMSO-d₆. Expected Signals: Multiple

distinct signals in the aromatic region (~6.5-8.0

ppm), corresponding to the 6 protons on the

naphthalene ring. Broad singlets for the -OH

and -NH₂ protons, which are exchangeable with

D₂O. The specific splitting patterns (doublets,

triplets) will depend on the coupling between

adjacent protons.

¹³C NMR

Solvent: DMSO-d₆. Expected Signals: 10

distinct signals. Two signals at high field (~140-

160 ppm) corresponding to the carbons bearing

the -OH and -NH₂ groups (C1 and C7). Eight

other signals in the aromatic region (~100-135

ppm) for the remaining carbons.

FT-IR

Sample: KBr pellet or ATR. Expected Bands: A

broad absorption band around 3200-3500 cm⁻¹

due to O-H stretching. Two distinct, sharper

peaks in the same region (~3300-3400 cm⁻¹)

corresponding to the symmetric and asymmetric

N-H stretching of the primary amine. Strong

absorptions around 1600 cm⁻¹ from aromatic

C=C stretching.

Mass Spec.

Method: ESI+ or EI. Expected m/z: A prominent

molecular ion peak [M+H]⁺ at approximately

160.07, corresponding to the molecular formula

C₁₀H₁₀NO⁺.[4]

Section 5: Applications in Drug Discovery and
Materials Science
The true value of 7-aminonaphthalen-1-ol lies in its potential as a scaffold for creating high-

value molecules.
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Medicinal Chemistry: The aminonaphthol core is present in various bioactive compounds. Its

rigid structure is ideal for presenting pharmacophoric elements in a defined spatial

orientation. Derivatives of this scaffold are prime candidates for screening in anticancer, anti-

inflammatory, and neuroprotective assays, as related structures have shown promise in

these areas.[5] The parent compound 1-naphthol is a known metabolite of certain drugs and

environmental compounds, making its derivatives relevant for toxicological and metabolic

studies.[7]

Materials Science: The ability to undergo azo coupling makes it a precursor for specialized

azo dyes with unique photophysical properties.[1] Furthermore, the bifunctional nature allows

it to be incorporated into polymers, such as polyamides or polyesters, to impart properties

like thermal stability, fluorescence, or specific binding capabilities.

Section 6: Safety, Handling, and Storage
Given its reactivity and potential toxicity, strict adherence to safety protocols is mandatory.

Hazard Identification
The following GHS hazard classifications have been reported for 7-aminonaphthalen-1-ol.

Hazard Class Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[4]

Serious Eye Damage/Irritation (Category 2A) H319: Causes serious eye irritation.[4]

STOT, Single Exposure (Category 3) H335: May cause respiratory irritation.[4]

Protocol for Safe Handling and Storage
Causality: The following procedures are designed to mitigate the dual risks of chemical

exposure and product degradation via oxidation.

Personal Protective Equipment (PPE): Always handle 7-aminonaphthalen-1-ol in a certified

chemical fume hood. Wear nitrile gloves, a lab coat, and chemical safety goggles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.mdpi.com/1420-3049/28/20/7230
https://pubchem.ncbi.nlm.nih.gov/compound/1-Naphthol
https://cymitquimica.com/cas/118-46-7/
https://www.benchchem.com/product/b1195444/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-a-versatile-naphthalene-scaffold
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-1-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-1-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-1-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-1-naphthol
https://www.benchchem.com/product/b1195444/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-a-versatile-naphthalene-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing: When weighing or transferring the solid, use an enclosure or a balance with a

draft shield to minimize the inhalation of fine particles.

Atmosphere: For reactions and long-term storage, the material should be kept under an inert

atmosphere (argon or nitrogen) to prevent oxidation.

Storage: Store the compound in an amber glass vial to protect it from light. The container

should be tightly sealed and placed in a cool, dry, and dark location, preferably in a

desiccator. For maximum longevity, storing under inert gas at refrigerated temperatures is

recommended.

Conclusion
7-Aminonaphthalen-1-ol is more than just another chemical intermediate; it is a versatile

platform for innovation. Its defined structure, coupled with the rich reactivity of its amino and

hydroxyl groups, provides chemists with a powerful tool for the synthesis of novel and

functional molecules. While its inherent instability to oxidation presents a challenge, it is one

that can be effectively managed through the disciplined application of the protocols outlined in

this guide. By embracing a deep understanding of its core chemical properties, researchers in

drug discovery and materials science can unlock the full potential of this valuable naphthalene

scaffold.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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